Cas no 79897-70-4 (A'-Neo-30-norgammacerane,22-pentyl-, (21b,22S)-(9CI))

• Product name: A'-Neo-30-norgammacerane,22-pentyl-, (21b,22S)-(9CI)
• CAS No: 79897-70-4
• MF: C₃₄H₆₀
• MW: 468.840210914612
• CID: 556754
• PubChem ID: 102602451

A'-Neo-30-norgammacerane,22-pentyl-, (21b,22S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• A'-Neo-30-norgammacerane,22-pentyl-, (21b,22S)-(9CI)
• 17BETA(H),21ALPHA(H)-(22S)-TETRAKISHOMOHOPANE
• 17ß(H),21Α(H)-(22S)-TETRAKISHOMOHOPANE
• 17ß(H),21α(H)-(22S)-Tetrakishomohopaneneat
• (22S)-17b(H),21a(H)-Tetrakishomohopane
• 1H-Cyclopenta[a]chrysene,A'-neo-30-norgammacerane deriv.
• 22S,17bH,21aH-Tetrakishomohopane
• (3S,3aS,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-3-[(2S)-heptan-2-yl]-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene
• 79897-70-4

• Inchi： InChI=1S/C34H60/c1-9-10-11-13-24(2)25-16-21-31(5)26(25)17-22-33(7)28(31)14-15-29-32(6)20-12-19-30(3,4)27(32)18-23-34(29,33)8/h24-29H,9-23H2,1-8H3/t24-,25-,26-,27-,28+,29+,31-,32-,33+,34+/m0/s1
• InChI Key： BFOUVXJORMEENT-WMYPRDIESA-N
• SMILES： CCCCCC(C)C1CCC2(C1CCC3(C2CCC4C3(CCC5C4(CCCC5(C)C)C)C)C)C

Computed Properties

• Exact Mass: 468.469501914g/mol
• Monoisotopic Mass: 468.469501914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.6
• Topological Polar Surface Area: 0Ų